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Compound of Interest

Compound Name:
Benzenepropanoic acid, 2,5-

dihydroxy-

CAS No.: 10538-47-3

Cat. No.: B1357864

Get Quote

Executive Summary & Market Landscape
For researchers in drug development and metabolic profiling, Benzenepropanoic acid, 2,5-
dihydroxy- (CAS 10538-47-3) presents a specific supply chain challenge. Unlike its structural

analogs (e.g., Gentisic acid or Homogentisic acid), no off-the-shelf ISO 17034 Certified

Reference Material (CRM) currently exists in the catalogs of major pharmacopeial bodies (USP,

EP) or primary metrology providers (NIST, LGC).

This guide serves as a strategic protocol for sourcing high-purity Analytical Standards and

upgrading them to Secondary Reference Material status through rigorous in-house

characterization. We compare available commercial grades and define the "Gold Standard"

protocol for self-validation using Quantitative NMR (qNMR).
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Material Grade
Primary
Application

Traceability
Availability for CAS
10538-47-3

ISO 17034 CRM
Quantitation, Method

Validation
SI-Traceable (NMI)

Not Commercially

Available

Analytical Standard
ID, Qualitative

Screening

Supplier CoA

(HPLC/NMR)

High (Sigma,

ChemScene, TRC)

Reagent Grade
Synthesis, Early

Discovery

Limited (Basic

Identity)
High

Comparative Analysis of Commercial Sources
Since a primary CRM is unavailable, the selection of the starting "Analytical Standard" is

critical. The following comparison evaluates top-tier commercial options based on purity,

documentation, and suitability for upgrade to a reference standard.

Product Performance Matrix

Feature
Option A: Sigma-

Aldrich / Merck

Option B: Toronto

Research Chemicals

(TRC)

Option C:

ChemScene /

MedChemExpress

Catalog Name

3-(2,5-

Dihydroxyphenyl)propi

onic acid

3-(2,5-

Dihydroxyphenyl)propi

onic Acid

3-(2,5-

Dihydroxyphenyl)prop

anoic acid

Purity Claim 97% (HPLC) 95% (NMR/HPLC) 98% (HPLC)

Format Solid / Powder Solid Solid

Documentation
CoA, 1H-NMR, HPLC

Trace

CoA, Mass Spec, H-

NMR
CoA, HPLC, LC-MS

Impurity Profile
Well-characterized

(often <0.5% isomers)

Variable; focuses on

identity

Focus on synthesis

by-products

Suitability
Best for Reference

Generation

Good for Metabolite

ID

Good for High-

Throughput Screening
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Expert Insight: For GLP/GMP applications, Option A is preferred not due to higher nominal

purity, but due to the consistency of the impurity profile (typically positional isomers like 2,3-

dihydroxy or 3,4-dihydroxy variants). You must verify that the "2,5" isomer is not contaminated

with the "3,4" isomer (Dihydrocaffeic acid), which has similar retention times on C18 columns.

In-House Certification Protocol (The "Gold
Standard" Solution)
To bridge the gap between an Analytical Standard and a Certified Reference Material, you must

perform a Purity Value Assignment. Two pathways are accepted by regulatory bodies (ICH

Q2(R2), ISO 17025): the Mass Balance Approach and Quantitative NMR (qNMR).

Pathway A: qNMR (Recommended)
qNMR is the superior method for this analyte because it does not require response factors for

impurities and provides direct SI-traceability if a NIST-traceable internal standard is used.

Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent) or 1,2,4,5-

Tetramethylbenzene (if using CDCl3).

Solvent: DMSO-d6 (ensures solubility of the dihydroxy moiety).

Target Signal: The methylene protons of the propanoic acid chain (approx.

2.4 - 2.8 ppm) are distinct from the aromatic region, minimizing overlap.

Pathway B: Mass Balance (Traditional)
Requires TGA (Thermogravimetric Analysis) for volatiles.

Requires ROI (Residue on Ignition) for inorganics.

Risk: Dihydroxy compounds are prone to oxidation (quinones) during heating/drying,

potentially skewing TGA results.
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Protocol 1: HPLC Purity Assessment (Stability-
Indicating)
Objective: Isolate the 2,5-isomer from potential 2,3- and 3,4- isomers and oxidation products

(quinones).

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[1][2]

Gradient: 5% B (0-2 min)

30% B (15 min)

95% B (20 min).

Flow Rate: 1.0 mL/min.[2]

Detection: UV at 280 nm (aromatic ring) and 210 nm (carboxyl).

Note: 2,5-dihydroxy compounds are electrochemically active; an ECD detector offers 100x

higher sensitivity for impurity profiling.

Protocol 2: Handling & Storage (Critical)
The 2,5-dihydroxy motif is susceptible to auto-oxidation to form p-benzoquinone derivatives,

especially in solution at neutral/basic pH.

Solid State: Store at -20°C under Argon/Nitrogen.

Solution: Prepare fresh in degassed solvents. Add 0.1% Sodium Metabisulfite if used strictly

for retention time marking (not for qNMR).

Decision & Validation Workflow
The following diagram illustrates the decision logic for selecting and validating the reference

material for regulated testing.
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Need Reference for
Benzenepropanoic acid, 2,5-dihydroxy-
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(HPLC-UV/MS)
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Qualitative ID / Screening
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Quantitation / Regulated Assay
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Use Supplier CoA Value Perform In-House Certification

Method A: qNMR
(TraceCERT IS, DMSO-d6)

Preferred (Direct SI Traceability)

Method B: Mass Balance
(HPLC + TGA + ROI)

Alternative

Assign Purity Value &
Calculate Uncertainty
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Caption: Strategic workflow for sourcing and certifying 3-(2,5-dihydroxyphenyl)propanoic acid in

the absence of a commercial CRM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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